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Compound of Interest

Compound Name: 1,8-Diaminooctane

Cat. No.: B148097

The proper disposal of 1,8-Diaminooctane is a critical component of laboratory safety and
environmental responsibility. As a corrosive and hazardous substance, adherence to strict
protocols is essential to mitigate risks to personnel and ensure regulatory compliance. This
guide provides a step-by-step operational plan for researchers, scientists, and drug
development professionals to manage and dispose of 1,8-Diaminooctane waste safely and
effectively.

Material Hazard and Safety Data

1,8-Diaminooctane is classified as a hazardous material that poses significant health risks. It
is corrosive and can cause severe skin burns and eye damage.[1] Inhalation may lead to
respiratory irritation, and it can also cause an allergic skin reaction. The substance is harmful if
swallowed. Understanding its properties is the first step in safe handling and disposal.
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Property Value

Synonyms 1,8-Octanediamine, Octamethylenediamine
CAS Number 373-44-4

Hazard Class 8 (Corrosive)

UN Number 3259

Packing Group Il

Flash Point 106 °C (222.8 °F)
Melting Point 50-52 °C
Boiling Point 225-226 °C

o Strong oxidizing agents, acids, acid chlorides,
Incompatibilities ) ]
acid anhydrides[2]

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure all safety measures are in place. This
includes wearing the appropriate Personal Protective Equipment (PPE) and being prepared for
accidental spills.

Required Personal Protective Equipment (PPE)

Due to its corrosive nature, comprehensive protection is mandatory when handling 1,8-
Diaminooctane.

o Eye and Face Protection: Wear chemical safety goggles and a full face-shield.[3]

o Skin Protection: Use chemical-resistant gloves and appropriate protective clothing to prevent
any skin exposure.[2] A flame-resistant or chemical-resistant lab coat is recommended.[4]

» Respiratory Protection: In situations where dust may be generated, a NIOSH-approved
particulate respirator should be used.[2] All handling of 1,8-Diaminooctane should occur
within a certified chemical fume hood.
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» Footwear: Closed-toe shoes are required at all times in the laboratory.[4]

Emergency Spill Response

Immediate and correct response to a spill is crucial to prevent injury and contamination.
e Minor Spills:

o Remove all sources of ignition from the area.[3]

[e]

Clean up spills immediately.[1][3]

[e]

Avoid generating dust by using dry clean-up procedures.[1][3]

o

Wear the full complement of PPE to avoid contact with skin and eyes.[3]

[¢]

Collect the spilled material and place it in a suitable, properly labeled container for waste
disposal.[1][3]

e Major Spills:
o Evacuate all personnel from the immediate area and move upwind.[3]

o Alert your institution's emergency responders or safety office immediately, providing the
location and nature of the hazard.[3]

o Avoid all personal contact with the material, including the inhalation of dust or vapors.[3]

Step-by-Step Disposal Procedure

The disposal of 1,8-Diaminooctane is governed by stringent regulations. This material must be
disposed of as hazardous waste in accordance with all local, state, and federal regulations.[3]

Step 1: Waste Classification and Segregation

« ldentify waste containing 1,8-Diaminooctane as corrosive hazardous waste (Hazard Class
8).
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o Collect this waste in a designated container. Do not mix it with other waste streams,
especially incompatible materials like strong oxidizing agents, acids, or halogenated
solvents.[4]

Step 2: Container Selection and Labeling

o Use a container that is in good condition, compatible with aliphatic amines, and can be
securely sealed to prevent leaks or vapor release.[4] Plastic or lined metal containers are
often suitable.[3]

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "1,8-Diaminooctane," and any other information required by your institution or local
regulations.[4]

Step 3: Accumulation and Storage

o Store the sealed waste container in a designated satellite accumulation area or a central
hazardous waste storage area.

e The storage location should be a cool, dry, and well-ventilated place, such as a corrosives
cabinet.

o Ensure that eyewash stations and safety showers are located near the storage and handling
workstation.

Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

e Never pour 1,8-Diaminooctane down the drain or dispose of it in the regular trash.[3] Wash
water from cleaning contaminated equipment must also be collected for treatment and
disposal.[3]

Step 5: Maintain Documentation
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e Hazardous waste management is regulated from "cradle-to-grave" under the Resource
Conservation and Recovery Act (RCRA) in the United States.[5][6]

o Generators of hazardous waste are responsible for ensuring it is properly identified,
managed, and treated.[6] Keep meticulous records of waste generation and disposal as
required by federal and state law.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,8-
Diaminooctane waste.
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Caption: Decision workflow for the safe disposal of 1,8-Diaminooctane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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